Atracurium Besylate EP impurity B (Oxalate Salt)
Atracurium Besylate EP impurity B (Oxalate Salt)
Brand Name:
Vulcanchem
CAS No.:
96687-52-4
VCID:
VC0194430
InChI:
InChI=1S/C51H66N2O12.2C2H2O4/c1-56-42-14-12-34(28-44(42)58-3)26-40-38-32-48(62-7)46(60-5)30-36(38)16-20-52(40)22-18-50(54)64-24-10-9-11-25-65-51(55)19-23-53-21-17-37-31-47(61-6)49(63-8)33-39(37)41(53)27-35-13-15-43(57-2)45(29-35)59-4;2*3-1(4)2(5)6/h12-15,28-33,40-41H,9-11,16-27H2,1-8H3;2*(H,3,4)(H,5,6)/t40-,41-;;/m1../s1
SMILES:
COC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2CCC(=O)OCCCCCOC(=O)CCN4CCC5=CC(=C(C=C5C4CC6=CC(=C(C=C6)OC)OC)OC)OC)OC)OC)OC.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
Molecular Formula:
C55H70N2O20
Molecular Weight:
1079.15000
Atracurium Besylate EP impurity B (Oxalate Salt)
CAS No.: 96687-52-4
Impurities
VCID: VC0194430
Molecular Formula: C55H70N2O20
Molecular Weight: 1079.15000
Purity: 95%
| CAS No. | 96687-52-4 |
|---|---|
| Product Name | Atracurium Besylate EP impurity B (Oxalate Salt) |
| Molecular Formula | C55H70N2O20 |
| Molecular Weight | 1079.15000 |
| IUPAC Name | 5-[3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoyloxy]pentyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoate;oxalic acid |
| Standard InChI | InChI=1S/C51H66N2O12.2C2H2O4/c1-56-42-14-12-34(28-44(42)58-3)26-40-38-32-48(62-7)46(60-5)30-36(38)16-20-52(40)22-18-50(54)64-24-10-9-11-25-65-51(55)19-23-53-21-17-37-31-47(61-6)49(63-8)33-39(37)41(53)27-35-13-15-43(57-2)45(29-35)59-4;2*3-1(4)2(5)6/h12-15,28-33,40-41H,9-11,16-27H2,1-8H3;2*(H,3,4)(H,5,6)/t40-,41-;;/m1../s1 |
| SMILES | COC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2CCC(=O)OCCCCCOC(=O)CCN4CCC5=CC(=C(C=C5C4CC6=CC(=C(C=C6)OC)OC)OC)OC)OC)OC)OC.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
| Boiling Point | 916.8ºC at 760 mmHg |
| Purity | 95% |
| Related CAS | 64228-84-8 (free base) |
| PubChem Compound | 73357465 |
| Last Modified | Nov 12 2021 |
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